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Compound of Interest

Compound Name: GSK163929

Cat. No.: B8627810

Welcome to the technical support center for GSK163929, a potent and selective inhibitor of
Receptor-Interacting Protein Kinase 1 (RIPK1). This resource provides researchers, scientists,
and drug development professionals with comprehensive troubleshooting guides, frequently

asked questions (FAQs), and detailed experimental protocols to facilitate successful bioassay
development.

GSK163929 Activity Data

The following table summarizes the typical in vitro activity of GSK163929 in various key
assays. These values should serve as a benchmark for your experiments. Significant
deviations may indicate issues with assay setup or execution.
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Assay ) IC50 | EC50
Assay Type Target Species Notes
Name (nM)
Measures
direct
_ _ ADP-Glo™ o
Biochemical ) RIPK1 Human 0.8+0.2 inhibition of
Kinase Assay .
RIPK1 kinase
activity.
Quantifies the
binding
TR-FRET affinity of the
Biochemical Binding RIPK1 Human 15+04 inhibitor to
Assay the RIPK1
kinase
domain.[1]
Measures
target
Target NanoBRET™
RIPK1 Human 125+3.1 engagement
Engagement Assay o
in live cells.
[11[2]
Measures
protection
HT-29 against
Cell-Based Necroptosis RIPK1 Human 25.7+5.8 TNFo/SM-
Assay 164/z-VAD-
fmk induced
necroptosis.
Measures
inhibition of
pRIPK1 RIPK1
Cell-Based (S166) HTRF  RIPK1 Human 30.2+6.5 autophosphor
Assay ylation in
cellular
context.[3]
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Signaling Pathway

GSK163929 inhibits RIPK1, a critical kinase in the necroptosis signaling pathway.
Understanding this pathway is essential for designing and interpreting cell-based assays.
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Dispense GSK163929 dilutions
and controls into 384-well plate

i

Add RIPK1 enzyme and
substrate (e.g., MBP) mixture

i

Incubate at RT for 60 min
(Kinase Reaction)

i

Add ADP-Glo™ Reagent

i

Incubate at RT for 40 min
(Terminate reaction, deplete ATP)

i

Add Kinase Detection Reagent

i

Incubate at RT for 30 min
(Convert ADP to ATP, generate light)

i

Read luminescence on plate reader

i

Analyze data and calculate IC50
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Problem:
High variability in results
(High %CV)

Is variability between
replicate wells or
across the plate?

Is the issue in a
cell-based assay?

Replicate Wells Across Plate No (Biochemical)

Check pipetting technique Look for 'edge effects'. Check for inconsistent cell seeding, Check reagent stability
and equipment calibration. Improve plate incubation conditions. uneven confluency, or (enzyme, ATP, probe).
Ensure proper mixing. Use a plate shaker. cell line instability. Validate reagent prep.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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